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Compound of Interest |

Compound Name: Basic red 22
CAS No.: 23354-43-0
Cat. No.: B12769253
Get Quote
. J

For Research Use Only. Note: Basic Red 22 (Cl 11055) is listed in Annex Il of the EU
Cosmetics Regulation, meaning it is prohibited for use in cosmetic products in the European
Union.

Introduction

Basic Red 22, also known as C.I. 11055, is a cationic, monoazo dye. Historically, its primary
application in the cosmetics industry has been as a direct dye in semi-permanent hair coloring
products. Direct dyes, unlike oxidative dyes, do not require a chemical developer (e.qg.,
hydrogen peroxide) to impart color. Instead, they are small, colored molecules that deposit onto
and penetrate the hair cuticle, providing a temporary to semi-permanent effect that typically
lasts through several shampoos.[1][2] Its use has also been cited in patents related to rinse-off
cleansing products and other makeup formulations, although its main utility is in hair colorants.

Due to a lack of submission of required safety data for evaluation by the Scientific Committee
on Consumer Safety (SCCS), Basic Red 22 is now prohibited for use in cosmetic products
within the European Union.[3] This document is intended for researchers, scientists, and drug
development professionals for investigational purposes only.
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Physicochemical and Formulation Data

Effective formulation requires an understanding of the dye's physical and chemical properties.
The following table summarizes key quantitative data for Basic Red 22.
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Property Value / Information Source(s)
INCI Name Basic Red 22 [3]
C.I. Number 11055 [4]
CAS Number 12221-52-2 [3]

Chemical Class

Monoazo Dye

[4]

Appearance

Red to Light Red Powder

[5]

Molecular Formula

C12H17Ne* (cation)

[6]

Molecular Weight

245.30 g/mol (cation)

[6]

Solubility (Water)

20 g/L (2.0% w/v) at 20°C.
Solubility is not significantly

affected by temperature.

[5]

Solubility (Other)

Soluble in ethanol and
propylene glycol, often used as
co-solvents in formulations.[7]
[81[9] Specific g/100ml data is
not readily available in public

literature.

[7181°]

pH Stability

Stable in acidic conditions.

Typically used in dyeing baths
with a pH range of 2.0 - 8.0.[5]
An acetic acid/sodium acetate

buffer is often suitable.[2]

[2][5]

Stability (lons)

Color is noted to become
significantly blue in the

presence of copper ions.

[5]

Photostability

Specific quantitative data on
photostability is not readily
available. Like many organic
dyes, some degradation upon
prolonged UV exposure should

be anticipated.

© 2026 BenchChem. All rights reserved. 3/12

Tech Support


https://www.salonservicespro.com/msds/pulpriot/pulpriotsds.pdf
http://inci-dic.com/wp-content/uploads/2018/05/Analysis-of-Cosmetic-Products.pdf
https://www.salonservicespro.com/msds/pulpriot/pulpriotsds.pdf
http://inci-dic.com/wp-content/uploads/2018/05/Analysis-of-Cosmetic-Products.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC94760/wp1_tr_pubsy.pdf
https://www.researchgate.net/publication/7851787_Nohynek_GJ_Duche_D_Garrigues_A_Meunier_PA_Toutain_H_Leclaire_JUnder_the_skin_biotransformation_of_para-aminophenol_and_para-phenylenediamine_in_reconstructed_human_epidermis_and_human_hepatocytes_Toxi
https://www.researchgate.net/publication/7851787_Nohynek_GJ_Duche_D_Garrigues_A_Meunier_PA_Toutain_H_Leclaire_JUnder_the_skin_biotransformation_of_para-aminophenol_and_para-phenylenediamine_in_reconstructed_human_epidermis_and_human_hepatocytes_Toxi
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC94760/wp1_tr_pubsy.pdf
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20120627/patents/EP2205680NWB1/document.pdf
https://patents.google.com/patent/WO2011151203A2/en
https://data.epo.org/publication-server/rest/v1.2/patents/EP4206236NWA1/document.pdf
https://data.epo.org/publication-server/rest/v1.0/publication-dates/20120627/patents/EP2205680NWB1/document.pdf
https://patents.google.com/patent/WO2011151203A2/en
https://data.epo.org/publication-server/rest/v1.2/patents/EP4206236NWA1/document.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC94760/wp1_tr_pubsy.pdf
https://files01.core.ac.uk/download/pdf/200371142.pdf
https://files01.core.ac.uk/download/pdf/200371142.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC94760/wp1_tr_pubsy.pdf
https://publications.jrc.ec.europa.eu/repository/bitstream/JRC94760/wp1_tr_pubsy.pdf
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12769253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GH Methodological & Application

Check Availability & Pricing

Specific degradation

temperature data is not readily
Thermal Stability available. Stable at typical hair  [5]

dyeing temperatures (up to

120°C).[5]

) ) 0.001% to 5.0% by weight in
Typical Concentration ] ) ] [10]
final hair dye formulations.

Application Notes
Semi-Permanent Hair Colorants

Basic Red 22 functions as a direct dye, where its cationic (positively charged) nature promotes
ionic bonding with the anionic (negatively charged) sites on the keratin protein of the hair fiber.
This mechanism allows for coloration without the need for ammonia or peroxide, resulting in
less hair damage compared to permanent oxidative dyeing.

o Formulation Vehicle: The vehicle is typically an aqueous solution, gel, or cream emulsion. A
simple liquid formulation can be based on water, with co-solvents like propylene glycol or
ethanol to aid dye solubility and penetration. Thickeners such as hydroxyethylcellulose or
xanthan gum are used to achieve the desired viscosity for controlled application.

e pH: The formulation should be acidic to neutral (pH 4.0-6.5) to ensure the hair cuticle is
slightly swollen for optimal dye penetration and to maintain the stability of the cationic dye.
Citric acid or lactic acid are commonly used pH adjusters.

» Conditioning Agents: To improve the feel and combability of the hair post-coloring, cationic
polymers (e.g., Polyguaternium-7), fatty alcohols (e.g., Cetearyl Alcohol), and silicones can
be incorporated.

o Performance: The color intensity is dependent on the dye concentration, the porosity of the
hair, the processing time, and the application of heat. The color typically fades gradually over
6 to 12 washes.[1]

Tinted Cleansing Products (Shampoos, Conditioners)
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In cleansing products, Basic Red 22 can be used to deposit a small amount of color to
enhance or maintain an existing hair color treatment.

o Surfactant System: Compatibility with the surfactant system is critical. Cationic dyes can
interact with anionic surfactants (like Sodium Laureth Sulfate), potentially leading to
precipitation or reduced color deposition. It is often more effective to formulate color-
depositing products with non-ionic, amphoteric, or cationic surfactant systems.

o Formulation Strategy: The dye is typically incorporated into the aqueous phase. The
concentration used is much lower than in dedicated hair colorants, generally in the range of
0.01% to 0.5%. The goal is gradual color deposition over repeated use.

Experimental Protocols
Protocol 1: Formulation of a Basic Semi-Permanent
Color Rinse

This protocol describes the preparation of a simple, thickened liquid hair color rinse for
laboratory-scale evaluation.

Materials:

» Basic Red 22

» Deionized Water

e Propylene Glycol

o Hydroxyethylcellulose (HEC)

e Cetrimonium Chloride (30% active solution)
» Citric Acid (50% w/w solution)

e Preservative (e.g., Phenoxyethanol)

Equipment:
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Laboratory balance (0.01g precision)
Overhead stirrer or magnetic stirrer
Beakers

pH meter

Procedure:

Phase A (Water Phase): In the main beaker, add Deionized Water and begin moderate
agitation. Slowly sprinkle in the Hydroxyethylcellulose and mix until fully hydrated and a
clear, uniform gel is formed. Heat to 75°C to aid hydration if necessary.

Phase B (Dye Phase): In a separate beaker, combine Propylene Glycol and Basic Red 22.
Mix until the dye is fully dispersed/dissolved.

Combining Phases: Add Phase B to Phase A with continuous mixing.
Cool Down: Allow the mixture to cool to below 40°C.

Phase C (Final Additions): Add the Cetrimonium Chloride, preservative, and mix until
uniform.

pH Adjustment: Check the pH and adjust to 4.5 - 5.5 using the Citric Acid solution.

Final QC: Perform final quality control checks (viscosity, appearance, pH).

Example Formulation:
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Phase Ingredient Function % wiw
A Deionized Water Solvent g.s. to 100
A Hydroxyethylcellulose  Thickener 1.50
Co-solvent,
B Propylene Glycol 5.00
Humectant
B Basic Red 22 Colorant 0.50
Cetrimonium Chloride o
C Conditioning Agent 2.00
(30%)
C Phenoxyethanol Preservative 0.80
C Citric Acid (50% soln.)  pH Adjuster topH 5.0

Protocol 2: Quality Control - Quantification of Basic Red
22 via HPLC-DAD

This protocol provides a general method for the quantification of Basic Red 22 in a cosmetic
matrix. Method validation (linearity, accuracy, precision) is required.

Instrumentation:

e High-Performance Liquid Chromatography (HPLC) system with a Diode Array Detector
(DAD).

o C18 reverse-phase column (e.g., 4.6 x 150 mm, 5 um).

Reagents:

Acetonitrile (HPLC grade)

Methanol (HPLC grade)

Ammonium Acetate

Formic Acid
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o Basic Red 22 reference standard
Procedure:

o Standard Preparation: Prepare a stock solution of Basic Red 22 (e.g., 100 pg/mL) in
methanol. Create a series of calibration standards (e.g., 1, 5, 10, 25, 50 ug/mL) by diluting
the stock solution with the mobile phase.

o Sample Preparation: Accurately weigh ~0.5 g of the cosmetic product into a 50 mL
volumetric flask. Add a suitable extraction solvent (e.g., methanol or acetonitrile/water
mixture), sonicate for 15 minutes to extract the dye, and dilute to volume. Filter the extract
through a 0.45 pm syringe filter before injection.

o Chromatographic Conditions (Example):
o Mobile Phase A: 20 mM Ammonium Acetate in water, pH adjusted to 4.5 with formic acid.
o Mobile Phase B: Acetonitrile.

o Gradient: Start at 10% B, ramp to 90% B over 15 minutes, hold for 2 minutes, return to
initial conditions.

o Flow Rate: 1.0 mL/min.

o Column Temperature: 30°C.

o Injection Volume: 10 pL.

o Detection: Monitor at the Amax of Basic Red 22 (~530 nm).

e Analysis: Inject the standards and samples. Construct a calibration curve from the standard
responses and calculate the concentration of Basic Red 22 in the samples.

Visualizations and Workflows
Formulation and QC Workflow
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Caption: A typical workflow from raw material qualification to finished product release for a hair
colorant.

SCCS Safety Assessment Logic

Simplified SCCS Safety Assessment Workflow for a Cosmetic Ingredient

Data Submission

Industry Submits
Comprehensive Dossier

European Commission
Issues Mandate to SCCS

. SCCS Evaluation

Review of Submitted Data
(Tox, Chem, Exposure)

A

y

Request for Clarification >
(If Data Gaps Exist)

Risk Assessment
(Hazard ID, Exposure Assessment,
Risk Characterization)

Case: Bas",ic Red 22 Outdome

Final SCCS Opinion

No safety file submitted
for evaluation.

Result: Prohibited for use

(Listed in Annex I). (e.g., Inclusion in Annexes

Regulatory Action
of Cosmetics Regulation)

© 2026 BenchChem. All rights reserved. 10/12 Tech Support


https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12769253?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

BE“GHE Methodological & Application

Check Availability & Pricing

Click to download full resolution via product page

Caption: A simplified diagram illustrating the SCCS safety assessment process and the

outcome for Basic Red 22.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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